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Compound of Interest

Compound Name: 14:0 EPC chloride

Cat. No.: B15577609 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe and compliant work

environment. This guide provides essential safety and logistical information for the proper

disposal of 14:0 EPC chloride (1,2-dimyristoyl-sn-glycero-3-ethylphosphocholine chloride), a

cationic lipid utilized in liposome formulation for drug delivery applications. Adherence to these

procedures is critical due to the potential hazards associated with this compound and its

components.

Essential Safety & Handling Information
While specific hazard information for 14:0 EPC chloride is not extensively documented, the

presence of a chloride salt and its use in organic synthesis warrants a cautious approach. A

safety data sheet for a related compound containing Myristoyl chloride indicates that it is a

corrosive liquid, acidic, and organic, n.o.s.. Therefore, handling 14:0 EPC chloride requires

stringent safety measures to prevent contact with skin, eyes, and the respiratory tract.

Key Physical and Chemical Properties:
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Property Value

CAS Number 186492-53-5[1][2]

Molecular Formula C38H77ClNO8P[1][3]

Molecular Weight 742.45 g/mol [1]

Purity >99%[2][3]

Storage Temperature -20°C[2][3][4]

Stability 1 Year[2]

Light Sensitive Yes[2]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of 14:0 EPC chloride.

This procedure is based on general guidelines for handling corrosive and organic chemical

waste and should be adapted to comply with all local and national regulations.

1. Personal Protective Equipment (PPE): Before handling 14:0 EPC chloride for disposal,

ensure you are wearing the appropriate PPE:

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or chemical-resistant apron is required.

Respiratory Protection: Use a fume hood to avoid inhaling any potential vapors or dust.

2. Waste Segregation and Collection:

Original Container: Whenever possible, leave the chemical waste in its original container.

Designated Waste Container: If transferring is necessary, use a clearly labeled, corrosive-

resistant container. Do not mix 14:0 EPC chloride waste with other chemical waste streams.
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Labeling: The waste container must be clearly labeled with "Hazardous Waste," the chemical

name ("14:0 EPC chloride" or "Myristoyl-L-α-lysophosphatidylcholine chloride"), and the

associated hazards (e.g., "Corrosive," "Organic").

3. Spill Management: In the event of a spill, immediate action is necessary:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Cover drains to prevent environmental release.

Absorb: Use a liquid-absorbent material, such as Chemizorb®, to contain the spill.

Collect: Carefully collect the absorbed material and place it in a designated hazardous waste

container.

Decontaminate: Clean the affected area thoroughly.

4. Final Disposal:

Storage: Store the sealed and labeled hazardous waste container in a designated, secure

area away from incompatible materials.

Professional Disposal: Arrange for the disposal of the waste through an approved and

licensed waste disposal company. Do not attempt to dispose of this chemical down the drain

or in regular trash.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of 14:0 EPC chloride.
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Caption: Workflow for the safe disposal of 14:0 EPC chloride.
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By adhering to these detailed procedures, laboratory personnel can mitigate the risks

associated with 14:0 EPC chloride and ensure its disposal is handled in a safe,

environmentally responsible, and compliant manner. This commitment to safety protocols is

fundamental to building a culture of trust and responsibility within the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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